Cas no 686745-64-2 ( )
structure
Product Name:
CAS No:686745-64-2
MF:C5H7BrO
MW:163.012480974197
CID:873102
PubChem ID:29929095
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopenten-1-ol,3-bromo-,(1S)-(9CI)
- 686745-64-2
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- Inchi： 1S/C5H7BrO/c6-4-1-2-5(7)3-4/h3,5,7H,1-2H2/t5-/m0/s1
- InChI Key： GGHCCUASGPOKOK-YFKPBYRVSA-N
- SMILES： BrC1=C[C@H](CC1)O
Computed Properties
- Exact Mass: 161.96803g/mol
- Monoisotopic Mass: 161.96803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 98.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 20.2Ų
Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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